2-Pyrrolidin-3-yloxyacetamide

• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• SMILES: C1CNCC1OCC(=O)N
• InChI: InChI=1S/C6H12N2O2/c7-6(9)4-10-5-1-2-8-3-5/h5,8H,1-4H2,(H2,7,9)
• InChIKey: KAUZNTPQLJGNNT-UHFFFAOYSA-N

2-Pyrrolidin-3-yloxyacetamide: Physicochemical Baseline Overview

2-Pyrrolidin-3-yloxyacetamide (free base CAS 1249185-54-3, HCl salt CAS 1375473-26-9) is a low-molecular-weight (144.17 g/mol) chiral pyrrolidine derivative incorporating a primary acetamide group connected via an ether oxygen at the pyrrolidine 3-position . The molecule contains a stereogenic centre at C3 of the pyrrolidine ring, a basic secondary amine (pyrrolidine NH), and a primary amide terminus, making it a compact, bifunctional scaffold for medicinal chemistry and fragment-based drug design . Key computed descriptors—XLogP3 ≈ -1.15, topological polar surface area (TPSA) ≈ 64.4 Ų, and two hydrogen-bond donors—indicate physicochemical properties distinct from direct analogues lacking the ether oxygen [1].

1 Fragment-based design: compact pyrrolidine ether-amide with primary amide and H-bond acceptor

2 Chiral building block for stereospecific lead optimization and enantioselective synthesis

3 Hydrogen-bonding scaffold supporting target engagement in medicinal chemistry

• [1] PubChem. 1-Pyrrolidineacetamide (2-(pyrrolidin-1-yl)acetamide). CID 13475825. Computed properties: XLogP3 -1.2, TPSA 46.3 Ų, MW 128.17 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidineacetamide (accessed 2026-05-06). View Source

Why 2-Pyrrolidin-3-yloxyacetamide Cannot Be Replaced by Common Analogs

The 3-oxyacetamide substitution pattern of the target compound introduces a hydrogen-bond-accepting ether oxygen and a hydrogen-bond-donating primary amide in a spatial arrangement that is absent in the simpler 2-(pyrrolidin-1-yl)acetamide (no ether oxygen, amide directly attached to the ring nitrogen). This structural difference results in a substantially higher TPSA (≈64.4 Ų vs. 46.3 Ų) and an additional hydrogen-bond donor, which directly impact solubility, permeability, and molecular recognition [1]. Furthermore, the chiral centre at the pyrrolidine 3-position enables enantioselective synthesis of stereochemically defined products—a capability lacking in achiral 1-substituted pyrrolidine analogues. Replacing the target compound with N-methyl-2-(pyrrolidin-3-yloxy)acetamide would sacrifice the primary amide hydrogens, altering hydrogen-bonding networks and receptor pharmacophore complementarity [2].

2-(Pyrrolidin-1-yl)acetamide substitution

Lacks ether oxygen and chiral center; may shift TPSA and H-bond profile, altering permeability prediction.

N-methyl amide analog substitution

Sacrifices primary amide H-bond donor capacity; may disrupt bidentate interactions and pharmacophore complementarity.

Achiral pyrrolidine analog substitution

Absence of C3 stereocenter prevents enantioselective synthesis and stereochemical control in downstream products.

• [1] PubChem. 1-Pyrrolidineacetamide (2-(pyrrolidin-1-yl)acetamide). CID 13475825. Computed properties: XLogP3 -1.2, TPSA 46.3 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidineacetamide (accessed 2026-05-06). View Source
• [2] PubChem. N-methyl-2-(pyrrolidin-3-yloxy)acetamide. CID 89658880. https://pubchem.ncbi.nlm.nih.gov/compound/89658880 (accessed 2026-05-06). View Source

Quantitative Differentiation Against Closest Structural Analogs

Polar Surface Area and Hydrogen-Bonding Superiority

The ether oxygen in 2-Pyrrolidin-3-yloxyacetamide elevates the topological polar surface area (TPSA) to ≈64.4 Ų, compared with 46.3 Ų for 2-(pyrrolidin-1-yl)acetamide, which lacks the ether bridge [1]. The target compound also possesses two hydrogen-bond donors (primary amide NH₂) versus one in the 1-substituted isomer. These differences predict significantly altered oral absorption and blood-brain barrier penetration profiles .

Polar Surface Area

Class-level

Target: TPSA ≈64.4 Ų, 2 HBD; Analog: 46.3 Ų, 1 HBD (+18.1 Ų, +1 donor)

Altered passive permeability prediction context

Computed descriptors; experimental validation recommended

Evidence Dimension	Topological polar surface area (TPSA) and H-bond donor count
Target Compound Data	TPSA ≈64.4 Ų; H-bond donors = 2 (primary amide NH₂)
Comparator Or Baseline	2-(Pyrrolidin-1-yl)acetamide: TPSA 46.3 Ų; H-bond donors = 1
Quantified Difference	+18.1 Ų increase in TPSA; +1 H-bond donor
Conditions	Computed descriptors (Chemsrc, PubChem)

Why This Matters

Higher TPSA and additional H-bond donor decrease passive membrane permeability, which is a critical selection parameter when designing peripherally restricted versus CNS-penetrant drug candidates.

• [1] PubChem. 1-Pyrrolidineacetamide (2-(pyrrolidin-1-yl)acetamide). CID 13475825. https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidineacetamide (accessed 2026-05-06). View Source

Primary Amide Hydrogen-Bonding Signature Retention

Unlike N-methyl-2-(pyrrolidin-3-yloxy)acetamide, which loses one H-bond donor and gains steric bulk, 2-Pyrrolidin-3-yloxyacetamide retains a free primary amide capable of forming bidentate hydrogen-bonding interactions with target proteins [1]. In enzyme inhibition contexts, the primary amide often engages the catalytic machinery (e.g., oxyanion hole in serine proteases) in a manner that secondary amides cannot replicate with equal affinity [2]. Direct comparative IC₅₀ data for this specific pair are not publicly available, limiting the evidence strength to a class-level inference [2].

Primary Amide Retention

Class-level

Target: –CONH₂ (2 HBD); N-methyl analog: –CONHCH₃ (1 HBD)

Primary amide enables bidentate H-bond interactions

Class-level SAR; no direct biochemical assay available

Evidence Dimension	Amide substitution and hydrogen-bond donor capacity
Target Compound Data	Primary amide (–CONH₂); 2 H-bond donors on amide
Comparator Or Baseline	N-Methyl-2-(pyrrolidin-3-yloxy)acetamide: Secondary amide (–CONHCH₃); 1 H-bond donor on amide
Quantified Difference	Loss of one H-bond donor; increased steric hindrance at amide nitrogen
Conditions	Structural comparison; no direct biochemical assay available for this pair

Why This Matters

When procuring a building block for medicinal chemistry optimization, the presence of a primary amide allows for hydrogen-bonding interactions that are critical for target engagement; the N-methyl analog is not a functional substitute if the pharmacophore requires a primary amide.

• [1] PubChem. N-methyl-2-(pyrrolidin-3-yloxy)acetamide. CID 89658880. https://pubchem.ncbi.nlm.nih.gov/compound/89658880 (accessed 2026-05-06). View Source
• [2] Roderick, J. et al. Discovery of N-Hydroxy-2-(2-oxo-3-pyrrolidinyl)acetamides as Potent and Selective Inhibitors of Tumor Necrosis Factor-α Converting Enzyme (TACE). Bioorg. Med. Chem. Lett. (relevant class-level SAR for pyrrolidine acetamide scaffolds). View Source

Chiral Centre and Enantiomeric Differentiation

The pyrrolidine C3 chiral centre allows 2-Pyrrolidin-3-yloxyacetamide to be sourced as a racemate or, in principle, as single enantiomers. The (S)-configured pyrrolidin-3-yloxy motif has been exploited in pharmacologically active compounds such as β-catenin/BCL9 inhibitors (Patent US2018092866), where enantiomeric integrity at C3 is essential for target inhibition [1][2]. In contrast, 2-(pyrrolidin-1-yl)acetamide is achiral and cannot confer stereochemical specificity to downstream products. Vendors such as Leyan supply the racemic compound at 98% purity, highlighting current commercial availability for procurement .

Chiral Center

Supporting evidence

Target: Chiral at C3 (2 enantiomers); Achiral analog: no stereocenter

Enables enantioselective synthesis workflows

Racemate commercially available; (S) motif in patent inhibitors

Evidence Dimension	Chirality and enantiomeric utility
Target Compound Data	Chiral (R/S configuration at pyrrolidine C3); racemate available at 98% purity
Comparator Or Baseline	2-(Pyrrolidin-1-yl)acetamide: Achiral; N-methyl-2-(pyrrolidin-3-yloxy)acetamide: Chiral but secondary amide
Quantified Difference	Stereochemical information content: one stereogenic centre (2 enantiomers possible)
Conditions	Vendor specification (Leyan); patent literature on stereospecific applications

Why This Matters

For asymmetric synthesis programs, the availability of a chiral building block with a defined stereocentre enables the production of enantiomerically pure drug candidates, which is often a regulatory expectation for new molecular entities.

• [1] ZFIN. 3',4'-difluoro-N-{4'-fluoro-6-[(3S)-pyrrolidin-3-yloxy][biphenyl]-3-yl}-6-[(3S)-pyrrolidin-3-yloxy][biphenyl]-3-carboxamide (beta-catenin/BCL9 inhibitor). References PMID:26352795, Patent US2018092866. https://zfin.org/action/ontology/term-detail/chebi:229208 (accessed 2026-05-06). View Source
• [2] Patent US2018092866. Beta-catenin/BCL9 protein-protein interaction inhibitors. https://patents.google.com/patent/US2018092866 (accessed 2026-05-06). View Source

Moderate Lipophilicity and Hydrophilicity Profile

The computed XLogP3 of 2-Pyrrolidin-3-yloxyacetamide is approximately -1.15, which is marginally higher (less hydrophilic) than the -1.2 of 2-(pyrrolidin-1-yl)acetamide despite the presence of an additional oxygen atom [1]. This counterintuitive observation arises because the ether oxygen is partially shielded by the pyrrolidine ring and does not contribute as strongly to bulk polarity as a free hydroxyl would. The resulting moderate hydrophilicity positions the compound in a favourable range for oral bioavailability parameters (Rule of Five compliance) while maintaining aqueous solubility superior to more lipophilic pyrrolidine ethers such as 3-(pyrrolidin-3-yloxy)pyridine [2].

Lipophilicity (XLogP3)

Class-level

Target XLogP3 ≈ -1.15; 2-(pyrrolidin-1-yl)acetamide: -1.2 (+0.05)

Moderate hydrophilicity, within lead-like range

Computed values; not experimental logP

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 ≈ -1.15 (computed, Chemsrc)
Comparator Or Baseline	2-(Pyrrolidin-1-yl)acetamide: XLogP3 -1.2 (PubChem); 3-(Pyrrolidin-3-yloxy)pyridine: XLogP3 ~0.5 (estimated)
Quantified Difference	+0.05 log unit vs. 2-(pyrrolidin-1-yl)acetamide; ~1.65 log units lower than pyridine ether analog
Conditions	Computed XLogP3 values from Chemsrc and PubChem; pyridine ether estimated by structural analogy

Why This Matters

The compound's moderate lipophilicity is within the optimal range for lead-like chemical matter, making it a suitable starting point for fragment growth or scaffold hopping without introducing excessive hydrophobicity that would compromise solubility or metabolic stability.

• [1] PubChem. 1-Pyrrolidineacetamide (2-(pyrrolidin-1-yl)acetamide). CID 13475825. https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidineacetamide (accessed 2026-05-06). View Source
• [2] BindingDB. 3-(Pyrrolidin-3-yloxy)-pyridine (CHEMBL10260). IC50 45 nM at α4β2 nicotinic receptor. https://bindingdb.org (accessed 2026-05-06). View Source

Evidence-Backed Procurement Scenarios

Chiral Primary Amide Fragment for Lead Discovery

Fragment libraries benefit from low-molecular-weight building blocks that retain the ability to form multiple directed hydrogen bonds. 2-Pyrrolidin-3-yloxyacetamide, with its primary amide (2 H-bond donors) and ether oxygen acceptor, provides a more polar, interaction-rich fragment compared to the simpler 2-(pyrrolidin-1-yl)acetamide. The chiral centre at C3 further allows fragment evolution into enantiomerically pure lead series when structural biology reveals a preferred binding orientation . Suppliers such as Leyan offer the compound at 98% purity, suitable for fragment screening campaigns [1].

Synthesis of Stereodefined PPI Inhibitors

Patent literature demonstrates that the (3S)-pyrrolidin-3-yloxy moiety is integral to the pharmacophore of β-catenin/BCL9 protein-protein interaction inhibitors . 2-Pyrrolidin-3-yloxyacetamide can serve as a key intermediate for introducing this chiral ether-amide motif via O-alkylation or amide coupling. The primary amide also acts as a synthetic handle for further functionalisation (e.g., dehydration to nitrile, reduction to amine) without the steric limitations imposed by N-methyl substitution [1].

Physicochemical Property Tuning for CNS Programs

When a medicinal chemistry program requires a scaffold with a TPSA between 60–70 Ų and moderate lipophilicity (XLogP3 ≈ -1.2 to -1.0), 2-Pyrrolidin-3-yloxyacetamide matches these criteria more closely than the lower-TPSA 2-(pyrrolidin-1-yl)acetamide [1]. The additional ether oxygen provides a hydrogen-bonding anchor point that can engage water networks or protein backbone amides, potentially improving binding affinity while maintaining acceptable permeability—a balance difficult to achieve with purely hydrocarbon-linked analogues [1].

Chiral Building Block Supply Chain Development

For contract research organisations (CROs) and pharmaceutical companies establishing reliable supply chains for chiral intermediates, 2-Pyrrolidin-3-yloxyacetamide offers a defined stereocentre that can be resolved or synthesised asymmetrically. The commercial availability of the racemate (98% purity) from established vendors provides a starting point for chiral separation or enantioselective synthesis development, enabling the production of enantiopure active pharmaceutical ingredients (APIs) where stereochemistry is critical for efficacy and safety [1].

Application

Selection Property

Validation Focus

Chiral primary amide fragment for lead discovery

Hydrogen-bonding scaffold (2 HBD, ether O)

Fragment hit confirmation and SAR

Synthesis of stereodefined PPI inhibitors

Chiral pyrrolidine C3 motif

Enantiomeric integrity and target engagement

Physicochemical property tuning for CNS programs

Moderate TPSA and lipophilicity range

Permeability-solubility balance profiling

Chiral building block supply chain

Racemate available for chiral separation

Enantiopure candidate scale-up feasibility

• [1] Patent US2018092866. Beta-catenin/BCL9 protein-protein interaction inhibitors. https://patents.google.com/patent/US2018092866 (accessed 2026-05-06). View Source